Cas no 1358045-79-0 (2-(3-benzyl-2,4-dioxo-1,2,3,4-tetrahydropteridin-1-yl)-N-[2-(3,4-diethoxyphenyl)ethyl]acetamide)

• Product name: 2-(3-benzyl-2,4-dioxo-1,2,3,4-tetrahydropteridin-1-yl)-N-[2-(3,4-diethoxyphenyl)ethyl]acetamide
• CAS No: 1358045-79-0
• MF: C₂₇H₂₉N₅O₅
• MW: 503.549666166306
• CID: 5398881

2-(3-benzyl-2,4-dioxo-1,2,3,4-tetrahydropteridin-1-yl)-N-[2-(3,4-diethoxyphenyl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-benzyl-2,4-dioxopteridin-1-yl)-N-[2-(3,4-diethoxyphenyl)ethyl]acetamide
• 2-(3-benzyl-2,4-dioxo-1,2,3,4-tetrahydropteridin-1-yl)-N-[2-(3,4-diethoxyphenyl)ethyl]acetamide

• Inchi： 1S/C27H29N5O5/c1-3-36-21-11-10-19(16-22(21)37-4-2)12-13-28-23(33)18-31-25-24(29-14-15-30-25)26(34)32(27(31)35)17-20-8-6-5-7-9-20/h5-11,14-16H,3-4,12-13,17-18H2,1-2H3,(H,28,33)
• InChI Key： ZKLFMBSZDIQXAG-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(OCC)C(OCC)=C1)(=O)CN1C2=C(N=CC=N2)C(=O)N(CC2=CC=CC=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pteridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives

Additional information on 2-(3-benzyl-2,4-dioxo-1,2,3,4-tetrahydropteridin-1-yl)-N-[2-(3,4-diethoxyphenyl)ethyl]acetamide

Comprehensive Overview of 2-(3-benzyl-2,4-dioxo-1,2,3,4-tetrahydropteridin-1-yl)-N-[2-(3,4-diethoxyphenyl)ethyl]acetamide (CAS No. 1358045-79-0)

2-(3-benzyl-2,4-dioxo-1,2,3,4-tetrahydropteridin-1-yl)-N-[2-(3,4-diethoxyphenyl)ethyl]acetamide (CAS No. 1358045-79-0) is a specialized chemical compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name or CAS number, is a derivative of the pteridine family, which is known for its diverse biological activities. The unique structural features of this molecule, including the benzyl and diethoxyphenyl moieties, contribute to its potential applications in drug discovery and development.

The molecular formula of 2-(3-benzyl-2,4-dioxo-1,2,3,4-tetrahydropteridin-1-yl)-N-[2-(3,4-diethoxyphenyl)ethyl]acetamide is C₂₇H₂₉N₅O₅, with a molecular weight of approximately 503.55 g/mol. Its structure includes a tetrahydropteridin core, which is a key scaffold in many biologically active compounds. The presence of the acetamide group and the diethoxyphenyl side chain enhances its solubility and bioavailability, making it a promising candidate for further research.

One of the most frequently searched questions about this compound is its potential therapeutic applications. Researchers have explored its role as a kinase inhibitor, particularly in the context of cancer treatment. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is often associated with various diseases, including cancer. The pteridine scaffold in this compound has been shown to interact with specific kinase targets, making it a valuable tool for studying signal transduction pathways.

Another area of interest is the compound's potential as a neuroprotective agent. The diethoxyphenyl moiety is structurally similar to other compounds known to cross the blood-brain barrier, suggesting possible applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. While preliminary studies are promising, further research is needed to fully elucidate its mechanisms of action and therapeutic potential.

From a synthetic chemistry perspective, the preparation of 2-(3-benzyl-2,4-dioxo-1,2,3,4-tetrahydropteridin-1-yl)-N-[2-(3,4-diethoxyphenyl)ethyl]acetamide involves multi-step organic synthesis. Key steps include the condensation of pteridine derivatives with benzyl and diethoxyphenyl precursors, followed by acetylation to introduce the acetamide group. The purity and yield of the final product are critical for its use in research, and advanced analytical techniques such as HPLC and NMR are employed to ensure quality control.

In the context of drug discovery, this compound is often used as a lead compound for the development of new therapeutics. Its modular structure allows for easy modification, enabling researchers to fine-tune its pharmacological properties. For example, altering the diethoxyphenyl side chain could enhance its selectivity for specific kinase targets, while modifications to the benzyl group might improve its metabolic stability.

The market demand for specialized compounds like 2-(3-benzyl-2,4-dioxo-1,2,3,4-tetrahydropteridin-1-yl)-N-[2-(3,4-diethoxyphenyl)ethyl]acetamide is driven by the growing need for innovative drugs and research tools. Pharmaceutical companies and academic institutions are increasingly seeking high-quality, well-characterized compounds to accelerate their research efforts. As a result, suppliers of this compound must adhere to stringent quality standards to meet the demands of the scientific community.

For researchers interested in purchasing this compound, it is essential to verify the supplier's credentials and the purity of the product. Reputable suppliers typically provide detailed analytical data, including HPLC chromatograms and NMR spectra, to confirm the identity and purity of the compound. Additionally, proper storage conditions, such as protection from light and moisture, are crucial to maintain its stability over time.

In summary, 2-(3-benzyl-2,4-dioxo-1,2,3,4-tetrahydropteridin-1-yl)-N-[2-(3,4-diethoxyphenyl)ethyl]acetamide (CAS No. 1358045-79-0) is a versatile and promising compound with potential applications in drug discovery and biomedical research. Its unique structural features and biological activity make it a valuable tool for scientists exploring new therapeutic avenues. As research continues to uncover its full potential, this compound is likely to remain a focal point in the scientific community.